Cas no 897-61-0 (4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-6-[[(2-propenylthio)acetyl]amino]-, monopotassiumsalt, [2S-(2a,5a,6b)]- (9CI))

• Product name: 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-6-[[(2-propenylthio)acetyl]amino]-, monopotassiumsalt, [2S-(2a,5a,6b)]- (9CI)
• CAS No: 897-61-0
• MF: C₁₃H₁₇KN₂O₄S₂
• MW: 368.513381719589
• CID: 730116

4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-6-[[(2-propenylthio)acetyl]amino]-, monopotassiumsalt, [2S-(2a,5a,6b)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Thia-1-azabicyclo[3.2.0]heptane-2-carboxylicacid, 3,3-dimethyl-7-oxo-6-[[(2-propenylthio)acetyl]amino]-, monopotassiumsalt, [2S-(2a,5a,6b)]- (9CI)
• penicillin O potassium
• potassium,(2S,6R)-3,3-dimethyl-7-oxo-6-[(2-prop-2-enylsulfanylacetyl)amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid
• (2S,5R,6R)-3,3-Dimethyl-7-oxo-6-[[(2-propenylthio)acetyl]amino]-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid potassium salt

• Inchi： 1S/C13H18N2O4S2.K/c1-4-5-20-6-7(16)14-8-10(17)15-9(12(18)19)13(2,3)21-11(8)15;/h4,8-9,11H,1,5-6H2,2-3H3,(H,14,16)(H,18,19);/q;+1/p-1/t8-,9+,11-;/m1./s1
• InChI Key： ONYTXCTVWDZLFD-GITWGATASA-M
• SMILES： [K+].N12[C@@]([H])([C@H](NC(CSCC=C)=O)C1=O)SC(C)(C)[C@@H]2C([O-])=O

Computed Properties

• Exact Mass: 369.034505
• Monoisotopic Mass: 369.034505
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 495
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 137

Experimental Properties

• Boiling Point: 629.8°C at 760 mmHg
• Flash Point: 334.7°C